Cas no 40894-00-6 (3-bromo-2,2-dimethyl-1-propanol)

• Product Name: 3-bromo-2,2-dimethyl-1-propanol
• CAS No: 40894-00-6
• Molecular Formula: C₅H₁₁BrO
• Molecular Weight: 167.04
• MDL: MFCD00004683
• CID: 55315
• PubChem ID: 142501

3-bromo-2,2-dimethyl-1-propanol Properties

Names and Identifiers

• 3-bromo-2,2-dimethyl-1-propanol
• 3-bromo-2,2-dimethylpropan-1-ol
• 1-Propanol,3-bromo-2,2-dimethyl
• 2,2-dimethyl-3-bromopropanol
• 3-bromanyl-2,2-dimethyl-propan-1-ol
• 3-bromo-2,2-dimethyl propanol
• 3-bromo-2,2-dimethyl-propan-1-ol
• 2,2-Dimethyl-3-bromo-1-propanol
• 3-Bromo-2,2-dimethylpropanol
• 3-Bromoneopentylalcohol
• NSC 127921
• 40894-00-6
• DTXSID70193897
• A825337
• AKOS015916373
• CS-0043654
• BCP17392
• 3 -bromo-2,2-dimethyl-1-propanol
• NSC127921
• SY039504
• SCHEMBL367694
• 3-Bromo-2,2-dimethyl-1-propanol, 96%
• EN300-199460
• MFCD00004683
• 1-Propanol,3-bromo-2,2-dimethyl-
• 3-bromo-2,2-dimethyl1-propanol
• FT-0692083
• NSC-127921
• 3bromo-2,2-dimethyl-1-propanol
• D97756
• 1-Propanol, 3-bromo-2,2-dimethyl-
• DA-24070
• DTXCID10116388

• MDL： MFCD00004683
• InChIKey： KQOQXYPZBYTICM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11BrO/c1-5(2,3-6)4-7/h7H,3-4H2,1-2H3
• SMILES： CC(C)(CBr)CO

Computed Properties

• Exact Mass: 165.99900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.999328
• Heavy Atom Count: 7
• Complexity: 52
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.39980
• PSA: 20.23000
• Refractive Index: n20/D 1.479(lit.)
• Boiling Point: 184-187 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Density: 1.358 g/mL at 25 °C(lit.)

3-bromo-2,2-dimethyl-1-propanol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-bromo-2,2-dimethyl-1-propanol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols